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Compound of Interest

Compound Name: EEDI-5285
Cat. No.: B15584433
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the proper handling and disposal of EEDi-5285, ensuring laboratory safety and environmental
compliance.

EEDIi-5285 is a highly potent, orally active inhibitor of Embryonic Ectoderm Development (EED)
with significant applications in cancer research.[1][2][3][4][5] Due to its cytotoxic nature, proper
disposal is crucial to mitigate risks to personnel and the environment. This guide provides a
detailed, step-by-step protocol for the safe disposal of EEDi-5285 waste.

Physicochemical and Bioactivity Data of EEDi-5285

For safe handling and accurate experimental design, a summary of EEDi-5285's key properties
is presented below.
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Parameter Value

Molecular Weight 479.53 g/mol [1]
Molecular Formula C24H22FNs03S[1]
Appearance Solid[1]

ICso (EED) 0.2 nM[1][2][4][5]

ICso (Pfeiffer cell line) 20 pM[1][3][5]

ICs0 (KARPAS422 cell line) 0.5 nM[1][3][5]

Solubility 10 mM in DMSOI1]
Storage (Solid Powder) -20°C for up to 3 years|2]
Storage (In Solvent) -80°C for up to 1 year[2]

EEDIi-5285 Disposal Workflow

The following diagram outlines the procedural flow for the safe disposal of EEDi-5285 waste,
from the point of generation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. EEDI-5285 | Histone Methyltransferase | TargetMol [targetmol.com]

3. EEDI-5285: An Exceptionally Potent, Efficacious, and Orally Active Small-Molecule
Inhibitor of Embryonic Ectoderm Development - PMC [pmc.ncbi.nlm.nih.gov]

e 4. medchemexpress.com [medchemexpress.com]

o 5. EEDI-5285: An Exceptionally Potent, Efficacious, and Orally Active Small-Molecule
Inhibitor of Embryonic Ectoderm Development - PubMed [pubmed.ncbi.nim.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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